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Compound of Interest

Compound Name: Methyl 9-decenoate

Cat. No.: B1586211 Get Quote

An In-depth Technical Guide to Methyl 9-decenoate

Introduction
Methyl 9-decenoate is an unsaturated fatty acid methyl ester (FAME) with the molecular

formula C11H20O2.[1][2][3] It consists of a ten-carbon chain with a terminal double bond (at

the ninth carbon) and a methyl ester group.[1] This structure imparts both hydrophobic (the

long carbon chain) and moderately polar (the ester group) characteristics, influencing its

physical properties and reactivity.[2] Methyl 9-decenoate serves as a valuable chemical

intermediate in various synthetic processes, a component in biodiesel, and has potential

applications in the flavor and fragrance industry.[1][2] Its well-defined structure also makes it a

useful reference standard in analytical chemistry, particularly in gas chromatography.[1]

Chemical Structure and Formula
The fundamental identity of methyl 9-decenoate is defined by its molecular structure and

associated identifiers.

Molecular Formula: C11H20O2[1][3][4][5]

IUPAC Name: methyl dec-9-enoate[1]

CAS Number: 25601-41-6[1][2][3]

Synonyms: 9-Decenoic acid, methyl ester[2][3][4]
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The chemical structure is characterized by a linear ten-carbon chain with a double bond

between C9 and C10, and a methyl ester at C1.

Chemical Structure of Methyl 9-decenoate
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Caption: Chemical structure of methyl 9-decenoate.

Physicochemical Properties
The physical and chemical properties of methyl 9-decenoate are summarized in the table

below. These properties are crucial for its handling, application, and role in chemical synthesis.
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Property Value Reference(s)

Molecular Weight 184.27 g/mol [1]

Appearance
White crystalline powder or

colorless to pale yellow liquid
[4][6]

Boiling Point 123 °C at 21 Torr [1][4]

Density 0.883 ± 0.06 g/cm³ (Predicted) [4]

Vapor Pressure 13.37 Pa at 25°C [1][4]

logP (Octanol-Water) 3.076 - 4.6 [1][4]

Solubility
Soluble in organic solvents,

poorly soluble in water.
[1][2]

Refractive Index Data not available

Flash Point
198.00 °F (92.40 °C)

(estimated)
[6]

Spectroscopic Data
Spectroscopic data is essential for the structural elucidation and quality control of methyl 9-
decenoate.
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Technique Data Highlights Reference(s)

¹H NMR

Spectra available, though

specific peak assignments for

the 9-decenoate isomer are

not detailed in the provided

search results. A spectrum for

the related methyl decanoate

is available.

[7]

¹³C NMR
Spectra available from sources

like SpectraBase.
[8]

Mass Spectrometry (MS)

GC-MS data is available, with

the NIST Mass Spectrometry

Data Center providing

reference spectra. The exact

mass is 184.146329876 Da.

[4][8]

Infrared (IR) Spectroscopy

Vapor phase IR spectra are

available. A spectrum for the

related methyl decanoate is

also available for comparison.

[8][9]

Kovats Retention Index
1316 (Semi-standard non-

polar column).
[8][10]

Synthesis of Methyl 9-decenoate
Several synthetic routes are employed for the production of methyl 9-decenoate, each with

distinct advantages.

Esterification: This is a direct method involving the reaction of 9-decenoic acid with methanol,

typically in the presence of an acid catalyst like sulfuric acid.[1]

Olefin Metathesis: A modern and significant approach is the ethenolysis of methyl oleate

(derived from plant oils) using ruthenium catalysts (e.g., Grubbs II catalyst).[1] This reaction

produces both methyl 9-decenoate and 1-decene, which are valuable chemical

intermediates.[1]
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Transesterification: This common industrial method involves the transesterification of

triglycerides from vegetable oils to produce a mixture of fatty acid methyl esters, which can

include methyl 9-decenoate depending on the feedstock.[1]

Synthesis Pathways for Methyl 9-decenoate
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Caption: Major synthesis routes for methyl 9-decenoate.

Experimental Protocol: Acid-Catalyzed Esterification of
a Carboxylic Acid
The following is a general, detailed protocol for the synthesis of a methyl ester from a

carboxylic acid, which is directly applicable to the synthesis of methyl 9-decenoate from 9-

decenoic acid. This protocol is based on a standard procedure for esterification.[11]

Objective: To synthesize methyl 9-decenoate via Fischer esterification of 9-decenoic acid.

Materials:
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9-decenoic acid (1 equivalent)

Methanol (as both reactant and solvent, excess)

Concentrated Sulfuric Acid (H₂SO₄, catalytic amount)

Saturated Sodium Bicarbonate (NaHCO₃) solution

Brine (saturated NaCl solution)

Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Dichloromethane or Diethyl Ether (for extraction)

Equipment:

Round-bottom flask

Reflux condenser

Heating mantle with magnetic stirrer

Separatory funnel

Beakers and Erlenmeyer flasks

Rotary evaporator

Procedure:

Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar, add 9-decenoic

acid and an excess of methanol.

Catalyst Addition: While stirring, slowly and carefully add a catalytic amount of concentrated

sulfuric acid to the mixture.

Reflux: Attach a reflux condenser to the flask and heat the mixture to reflux using a heating

mantle. Let the reaction proceed for several hours (typically 2-4 hours), monitoring by TLC if

necessary.
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Work-up:

Cool the reaction mixture to room temperature.

Carefully neutralize the excess acid by slowly adding saturated sodium bicarbonate

solution until effervescence ceases.

Transfer the mixture to a separatory funnel and add water and an extraction solvent (e.g.,

diethyl ether).

Shake the funnel, venting frequently. Allow the layers to separate and collect the organic

layer.

Wash the organic layer sequentially with water and then brine.

Drying and Concentration: Dry the collected organic layer over anhydrous magnesium

sulfate or sodium sulfate. Filter off the drying agent and concentrate the filtrate using a rotary

evaporator to remove the solvent.

Purification: The crude methyl 9-decenoate can be purified by fractional vacuum distillation

to yield the final product.[11]

Chemical Reactions and Biological Activity
The presence of both a double bond and an ester functional group makes methyl 9-decenoate
a versatile molecule for further chemical transformations.

Reactivity: The terminal double bond can undergo various reactions such as hydrogenation,

epoxidation, and polymerization.[2] The ester group can be hydrolyzed back to the carboxylic

acid or transesterified with other alcohols.

Biological Activity: Limited studies have explored the biological properties of methyl 9-
decenoate. One study investigated its potential as an insecticide against the red flour beetle

(Tribolium castaneum).[1] However, more extensive research is required to fully understand

its biological profile and potential applications in drug development or agrochemicals.[1]

Applications
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Methyl 9-decenoate has several established and potential applications across different

industries.

Chemical Intermediate: It is a precursor for the synthesis of other valuable chemicals and

polymers.[1][2] Its bifunctional nature allows for a wide range of chemical modifications.

Biodiesel: As a fatty acid methyl ester, it can be a component of biodiesel, where its

properties contribute to the overall fuel characteristics like cetane number and oxidative

stability.[1]

Flavors and Fragrances: Due to its often pleasant, fruity odor, it has applications in the

formulation of flavors and fragrances.[2]

Coatings and Inks: It is used as a raw material for coatings, inks, and plastic additives.[2]

Applications of Methyl 9-decenoate
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Caption: Key application areas for methyl 9-decenoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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